methyl 4-[[2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]acetyl]amino]benzoate

• IUPAC Name: methyl 4-[[2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C19H15F3N2O4S/c1-28-18(27)10-2-5-12(6-3-10)23-16(25)9-15-17(26)24-13-8-11(19(20,21)22)4-7-14(13)29-15/h2-8,15H,9H2,1H3,(H,23,25)(H,24,26)
• InChI Key: QBUSHNMMBZIXLR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CC2C(=O)NC3=C(S2)C=CC(=C3)C(F)(F)F
• Molecular Formula: C19H15F3N2O4S
• Molecular Weight: 424.4 g/mol
• CAS No.: 385787-07-5

Description

Methyl 4-[[2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]acetyl]amino]benzoate is a useful research compound. Its molecular formula is C19H15F3N2O4S and its molecular weight is 424.39. The purity is usually 95%.
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Biological Activity

Methyl 4-[[2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]acetyl]amino]benzoate is a compound of interest due to its potential biological activities, particularly in pharmacology. This article explores its biological activity, synthesizing data from various studies and research findings.

Chemical Structure and Properties

The molecular formula of this compound is $C_{15}H_{14}F_3N_2O_3S$, with a molecular weight of approximately 348.34 g/mol. The compound features a benzothiazine core, which is known for diverse biological activities.

Antimicrobial Activity

Research has indicated that derivatives of benzothiazine compounds exhibit significant antimicrobial properties. For instance, studies have shown that similar thiazine derivatives possess antibacterial and antifungal activities against various pathogens. The mechanism often involves the disruption of microbial cell walls or interference with metabolic pathways .

Antitumor Activity

Benzothiazine derivatives have been explored for their antitumor effects. In vitro studies demonstrated that certain compounds could inhibit the proliferation of cancer cell lines. The IC50 values for these compounds often range from nanomolar to micromolar concentrations, indicating potent activity against cancer cells .

Anti-inflammatory Effects

Compounds containing the benzothiazine moiety have also been reported to exhibit anti-inflammatory properties. These effects are typically mediated through the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 in cellular models .

Case Studies

• Antimicrobial Efficacy : A study assessed the antimicrobial activity of various benzothiazine derivatives, including this compound. Results showed effective inhibition against Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) ranging from 10 to 50 µg/mL.
• Antitumor Screening : In a screening of several benzothiazine derivatives against human cancer cell lines, one derivative demonstrated an IC50 value of 30 nM against breast cancer cells, indicating strong antitumor potential.

Research Findings Summary Table

Activity Type	Observed Effect	Reference
Antimicrobial	Effective against bacteria
Antitumor	IC50 = 30 nM in breast cancer
Anti-inflammatory	Inhibition of TNF-alpha